![molecular formula C15H13NO5 B4405432 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid](/img/structure/B4405432.png)
2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid
Overview
Description
2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid, also known as mefenamic acid, is a nonsteroidal anti-inflammatory drug (NSAID) commonly used to treat pain and inflammation. It belongs to the anthranilic acid derivatives class of NSAIDs and is structurally related to other drugs such as aspirin and ibuprofen.
Mechanism of Action
Mefenamic acid works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid acid reduces pain and inflammation and also has antipyretic properties. Mefenamic acid is a non-selective COX inhibitor, which means it inhibits both COX-1 and COX-2 enzymes.
Biochemical and Physiological Effects
Mefenamic acid has several biochemical and physiological effects. It reduces pain and inflammation by inhibiting the production of prostaglandins. It also has antipyretic properties, which means it can reduce fever. Mefenamic acid is a potent inhibitor of platelet aggregation, which makes it useful in the prevention of thrombosis. However, this compound acid can also cause gastrointestinal side effects such as dyspepsia, nausea, and diarrhea.
Advantages and Limitations for Lab Experiments
One advantage of using 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid acid in lab experiments is its potency as an anti-inflammatory and analgesic agent. It can be used to induce inflammation and pain in animal models, which can be useful in studying the mechanisms of inflammation and pain. Mefenamic acid is also relatively inexpensive and widely available. However, one limitation of using this compound acid is its potential to cause gastrointestinal side effects, which can affect the results of experiments.
Future Directions
There are several future directions for research on 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid acid. One area of research is the development of more selective COX inhibitors that have fewer gastrointestinal side effects. Another area of research is the investigation of this compound acid's potential as an anticancer agent. Mefenamic acid has been shown to inhibit the growth of cancer cells in vitro, and further research is needed to determine its potential as a cancer therapy. Finally, research could be conducted to investigate the potential use of this compound acid in combination with other drugs to enhance its therapeutic effects.
Scientific Research Applications
Mefenamic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause pain and inflammation. Mefenamic acid is also a potent inhibitor of platelet aggregation, which makes it useful in the prevention of thrombosis. In addition, 2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid acid has been shown to have antipyretic properties, which means it can reduce fever.
properties
IUPAC Name |
2-hydroxy-5-[(4-methoxybenzoyl)amino]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO5/c1-21-11-5-2-9(3-6-11)14(18)16-10-4-7-13(17)12(8-10)15(19)20/h2-8,17H,1H3,(H,16,18)(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBOMDXYBGADNBO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.